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Compound of Interest

Compound Name: Ceramide 7

CAS No.: 873802-45-0

Cat. No.: B12742535

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

synthetic Ceramide 7 to investigate its effects on 3D skin models. The information is intended

to guide researchers in exploring the role of this specific ceramide in skin barrier function,

wound healing, and cellular signaling.

Introduction to Ceramide 7
Ceramides are a class of lipid molecules that are major components of the stratum corneum,

the outermost layer of the epidermis. They play a crucial role in maintaining the skin's barrier

function, preventing water loss, and protecting against environmental insults. There are several

classes of ceramides, and Ceramide 7 (also known as Ceramide AH) is characterized by an α-

hydroxy fatty acid linked to a sphingoid base.[1][2][3][4][5] It is involved in controlling cell

proliferation and differentiation and helps to balance the skin's microflora.[1] Notably, some

commercially available 3D skin models have been reported to lack Ceramide 7, presenting a

unique opportunity to study its specific contributions to skin physiology.[6][7][8][9]
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Applications in 3D Skin Models
The application of synthetic Ceramide 7 to 3D skin models can be utilized to investigate

several key areas of skin biology:

Skin Barrier Enhancement: To assess the potential of Ceramide 7 to improve the integrity of

the skin barrier, reduce transepidermal water loss (TEWL), and enhance hydration.

Wound Healing and Epidermal Regeneration: To study the influence of Ceramide 7 on the

processes of re-epithelialization, cell migration, and the expression of markers associated

with wound repair.[10][11][12]

Modulation of Cellular Signaling: To elucidate the signaling pathways activated by Ceramide
7 that regulate keratinocyte differentiation, proliferation, and inflammatory responses.

Antimicrobial Effects: To explore the role of Ceramide 7 in modulating the skin microbiome

and its potential to inhibit the growth of pathogenic bacteria.[1]

Experimental Data Summary
The following tables represent hypothetical quantitative data from experiments conducted on

3D skin models treated with synthetic Ceramide 7.

Table 1: Effect of Ceramide 7 on Skin Barrier Function

Treatment Group
Transepidermal Water
Loss (TEWL) (g/m²/h)

Stratum Corneum
Hydration (Corneometer
Units)

Control (Vehicle) 15.2 ± 1.8 45.3 ± 3.5

Ceramide 7 (0.1%) 10.5 ± 1.5 58.7 ± 4.1

Ceramide 7 (0.5%) 8.1 ± 1.2 65.2 ± 3.9

*p < 0.05, **p < 0.01 compared to control.

Table 2: Influence of Ceramide 7 on Wound Healing in a 3D Skin Model
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Treatment Group Wound Closure (%) at 48h
Ki-67 Positive Cells
(Proliferation Index)

Control (Vehicle) 35.6 ± 4.2 15.8 ± 2.1

Ceramide 7 (0.5%) 58.9 ± 5.1 28.4 ± 3.5

**p < 0.01 compared to control.

Table 3: Cytokine Expression in 3D Skin Models Treated with Ceramide 7 under Inflammatory

Challenge (LPS)

Treatment Group IL-6 Expression (pg/mL) TNF-α Expression (pg/mL)

Control (Vehicle) 250.4 ± 25.1 180.7 ± 18.9

LPS (1 µg/mL) 850.2 ± 70.5 620.4 ± 55.3

LPS + Ceramide 7 (0.5%) 425.8 ± 40.2 310.9 ± 30.1

**p < 0.01 compared to LPS alone.

Experimental Protocols
Protocol 1: Construction of a Full-Thickness 3D Skin
Equivalent
This protocol outlines the generation of a 3D full-thickness skin model, which can be

subsequently used for testing the effects of synthetic Ceramide 7.[13][14][15]

Materials:

Human Dermal Fibroblasts (HDFs)

Human Epidermal Keratinocytes (HEKs)

Fibroblast growth medium

Keratinocyte growth medium
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Rat tail collagen type I

Cell culture inserts (e.g., 12-well format)

DMEM

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Procedure:

Dermal Equivalent Preparation:

1. Culture HDFs to 80-90% confluency.

2. Prepare a collagen gel solution on ice by mixing rat tail collagen type I, 10x DMEM, and a

neutralizing agent.

3. Harvest and resuspend HDFs in a small volume of fibroblast growth medium.

4. Mix the HDF suspension with the neutralized collagen solution to a final concentration of

2.5 x 10^5 cells/mL.

5. Dispense 2 mL of the cell-collagen mixture into each cell culture insert and incubate at

37°C for 1-2 hours to allow for gelation.

6. Add fibroblast growth medium around the inserts and incubate for 5-7 days, changing the

medium every 2-3 days.

Epidermal Seeding:

1. Culture HEKs to 80-90% confluency.

2. Harvest and resuspend HEKs in keratinocyte growth medium.

3. Seed 5 x 10^5 HEKs onto the surface of the dermal equivalent in each insert.

4. Culture in submerged conditions for 2-3 days.
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Air-Liquid Interface Culture:

1. Raise the inserts to the air-liquid interface to promote keratinocyte differentiation.

2. Switch to a differentiation-promoting keratinocyte medium.

3. Culture for an additional 10-14 days, changing the medium every 2-3 days.

Protocol 2: Application of Synthetic Ceramide 7 and
Assessment of Skin Barrier Function
Materials:

Full-thickness 3D skin equivalents

Synthetic Ceramide 7

Vehicle control (e.g., a lipid-based formulation without the active ingredient)

Tewameter for TEWL measurement

Corneometer for hydration measurement

Phosphate Buffered Saline (PBS)

Procedure:

Topical Application:

1. Prepare formulations of synthetic Ceramide 7 at desired concentrations (e.g., 0.1% and

0.5% w/v) in a suitable vehicle.

2. Topically apply a standardized amount (e.g., 2 mg/cm²) of the Ceramide 7 formulation or

vehicle control to the surface of the 3D skin models.

3. Incubate for 24-48 hours.

Transepidermal Water Loss (TEWL) Measurement:
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1. Acclimatize the 3D skin models to room temperature and humidity for 30 minutes.

2. Measure the TEWL from the surface of each model using a Tewameter according to the

manufacturer's instructions.[16][17][18][19]

Stratum Corneum Hydration Measurement:

1. Measure the hydration of the stratum corneum using a Corneometer.[16]

Tissue Harvesting and Analysis:

1. Wash the surface of the skin models with PBS.

2. Harvest the tissue for histological analysis (H&E staining) or lipid extraction for analysis by

chromatography and mass spectrometry.[16]

Protocol 3: In Vitro Wound Healing Assay
Materials:

Full-thickness 3D skin equivalents

Biopsy punch (2 mm) or a wounding device[15]

Synthetic Ceramide 7 formulation (0.5%)

Vehicle control

Imaging system (microscope with a camera)

Image analysis software

Procedure:

Wound Creation:

1. Create a standardized wound in the center of each 3D skin model using a 2 mm biopsy

punch.[15]
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Treatment:

1. Immediately after wounding, topically apply the Ceramide 7 formulation or vehicle control.

Wound Closure Monitoring:

1. Capture images of the wounds at 0, 24, and 48 hours post-wounding.

2. Measure the wound area at each time point using image analysis software.

3. Calculate the percentage of wound closure relative to the initial wound area.

Immunohistochemistry:

1. At the end of the experiment, fix the skin models in formalin and embed in paraffin.

2. Perform immunohistochemical staining for proliferation markers (e.g., Ki-67) and

differentiation markers (e.g., loricrin, filaggrin).

Signaling Pathways and Visualizations
Ceramides are known to be involved in various signaling pathways that regulate cellular

processes. While the specific pathways for Ceramide 7 are still under investigation, it is

hypothesized to influence keratinocyte differentiation and inflammation through modulation of

protein kinase C (PKC) and NF-κB signaling.
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Caption: Proposed signaling pathway of Ceramide 7 in keratinocytes.
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Caption: Experimental workflow for assessing Ceramide 7 effects.
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Caption: Logical relationship of Ceramide 7 and skin barrier function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. Transcription factor Ctip2 controls epidermal lipid metabolism and regulates expression of
genes involved in sphingolipid biosynthesis during skin development - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. dspace.cuni.cz [dspace.cuni.cz]

5. int.biotherm.com [int.biotherm.com]

6. researchgate.net [researchgate.net]

7. Engineered Skin Tissue Equivalents for Product Evaluation and Therapeutic Applications -
PMC [pmc.ncbi.nlm.nih.gov]

8. centropiaggio.unipi.it [centropiaggio.unipi.it]

9. researchgate.net [researchgate.net]

10. Wound Care | Basicmedical Key [basicmedicalkey.com]

11. Abstract: The wound healing effect of the ceramide combined skin barrier (First Report)
(43rd Annual Conference (June 4-8, 2011)) [wocn.confex.com]

12. C24 Ceramide Lipid Nanoparticles for Skin Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]

13. A Simple Method for the Production of Human Skin Equivalent in 3D, Multi-Cell Culture -
PMC [pmc.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. m.youtube.com [m.youtube.com]

16. premiumbeautynews.com [premiumbeautynews.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://www.benchchem.com/product/b12742535?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bocsci.com/services/boc-nanotm-ceramides.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3556343/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3556343/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3556343/
https://www.researchgate.net/publication/247869171_Synthesis_and_Structure-Activity_Relationships_of_Skin_Ceramides
https://dspace.cuni.cz/bitstream/handle/20.500.11956/23677/140003467.pdf;jsessionid=89D7CADA69D42D96532FD4E12C87C892?sequence=1
https://int.biotherm.com/en_GB/magazine/skin-care-advice/ceramide-how-the-active-ingredient-cares-for-and-protects-your-skin/AR240612-2.html
https://www.researchgate.net/publication/396850184_Investigating_the_application_of_3D_skin_models_in_Micronucleus_assay_and_Comet_assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC6615970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6615970/
https://www.centropiaggio.unipi.it/sites/default/files/course/material/artificial_skin_for_cosmetic_testing.pdf
https://www.researchgate.net/publication/10996263_Characterization_of_Reconstructed_Skin_Models
https://basicmedicalkey.com/wound-care-2/
https://wocn.confex.com/wocn/2011am/webprogram/Paper5733.html
https://wocn.confex.com/wocn/2011am/webprogram/Paper5733.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859193/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7369873/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7369873/
https://www.researchgate.net/publication/389533682_Protocol_to_reconstruct_an_in_vitro_3D_full-_thickness_skin_equivalent_model_with_collagen_I_in_6-and_12-well_inserts
https://m.youtube.com/watch?v=6PLukEI6FSY
https://www.premiumbeautynews.com/en/how-to-evaluate-the-skin-barrier,22519
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12742535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. Skin Barrier – Function, Restoration and Repair | SGS [sgs.com]

18. Assessment of skin barrier function using skin images with topological data analysis -
PMC [pmc.ncbi.nlm.nih.gov]

19. Spotlight on skin barrier function - Advanced Science News [advancedsciencenews.com]

To cite this document: BenchChem. [Application Notes and Protocols for Synthetic Ceramide
7 in 3D Skin Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12742535/docs#application-notes-and-protocols-for-
synthetic-ceramide-7-in-3d-skin-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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